Artanin

Description

Artanin is a coumarin compound with biological activities, including acting as an acetylcholinesterase (AChE) inhibitor, suggesting it may have uses related to Alzheimer's disease . Coumarins are a class of naturally occurring organic compounds found in many plants . These compounds possess diverse biological activities, such as antioxidant, anti-inflammatory, and anticancer properties .

In a related context, artonins are a subgroup of prenylated flavonoids found in plants of the Artocarpus genus, such as Artocarpus elasticus, which is used in traditional medicine in Southeast Asia . These artonins, including artonin E, exhibit antioxidant, anti-inflammatory, and anticancer properties . Artonin E, in particular, has shown anticancer effects in vitro and in vivo by triggering TRAIL-mediated apoptosis in cancer cells . Due to the structural and functional similarities between artonin E and morusin, artonins may be considered in the development of novel anticancer agents .

• CAS No.: 96917-26-9
• Product Name: Artanin
• Molecular Formula: C16H18O5
• Molecular Weight: 290.31 g/mol
• IUPAC Name: 5,7-dimethoxy-8-(3-methylbut-2-enoxy)chromen-2-one
• Standard InChI: InChI=1S/C16H18O5/c1-10(2)7-8-20-16-13(19-4)9-12(18-3)11-5-6-14(17)21-15(11)16/h5-7,9H,8H2,1-4H3
• Standard InChIKey: BSOMOYSKROCRIG-UHFFFAOYSA-N
• SMILES: CC(=CCOC1=C(C=C(C2=C1OC(=O)C=C2)OC)OC)C
• Canonical SMILES: CC(=CCOC1=C(C=C(C2=C1OC(=O)C=C2)OC)OC)C
• Appearance: Cryst.
• PubChem Compound: 14841901
• Last Modified: Sep 14 2023